Cas no 90178-72-6 (4-(3-Formylphenoxy)benzonitrile)

• Product Name: 4-(3-Formylphenoxy)benzonitrile
• CAS No: 90178-72-6
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD11500847
• CID: 792423
• PubChem ID: 13238540
• Update Time: 2024-10-26

4-(3-Formylphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-formylphenoxy)-
• 4-(3-formylphenoxy)benzonitrile
• ZNFFJDNCDHKHEJ-UHFFFAOYSA-N
• 4-(3-Formyl-phenoxy)-benzonitrile
• AK550299
• 4-(3-Formylphenoxy)benzonitrile (ACI)
• DB-105932
• AKOS009297069
• CS-0137363
• 90178-72-6
• D83701
• BM2U2J9LKS
• UNII-BM2U2J9LKS
• SCHEMBL4104432
• MFCD11500847
• DTXSID50531091
• DS-19532
• 4-(3-Formylphenoxy)benzonitrile

• MDL： MFCD11500847
• Inchi： 1S/C14H9NO2/c15-9-11-4-6-13(7-5-11)17-14-3-1-2-12(8-14)10-16/h1-8,10H
• InChI Key： ZNFFJDNCDHKHEJ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(OC2C=C(C=O)C=CC=2)=CC=1

Computed Properties

• Exact Mass: 223.063328530g/mol
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.5E-3 g/L) (25 ºC),